Cas no 956751-68-1 (1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine
• CAS No: 956751-68-1
• MF: C₁₇H₁₇N₃
• MW: 263.336983442307
• MDL: MFCD08445055
• CID: 3109557
• PubChem ID: 16228477
• Update Time: 2025-05-21

1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine
• G27307
• CCG-304892
• Z228589136
• 956751-68-1
• 2-(2,4-DIMETHYLPHENYL)-5-PHENYLPYRAZOL-3-AMINE
• GNB75168
• AKOS008090535
• EN300-30740

• MDL： MFCD08445055
• Inchi： 1S/C17H17N3/c1-12-8-9-16(13(2)10-12)20-17(18)11-15(19-20)14-6-4-3-5-7-14/h3-11H,18H2,1-2H3
• InChI Key： WWHPUCFZLVPWMP-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=CC=CC=2)=N1)N)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 263.142247555Da
• Monoisotopic Mass: 263.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 476.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine

Introduction to 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 956751-68-1)

1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine, also known by its CAS number 956751-68-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 2,4-dimethylphenyl group at the 1-position and a phenyl group at the 3-position. The presence of these substituents imparts specific pharmacological properties to the molecule, making it an attractive target for drug development. Recent studies have highlighted its potential in modulating various biological pathways and receptors, which could lead to the development of novel therapeutic agents.

In the context of medicinal chemistry, 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine has been investigated for its anti-inflammatory and analgesic effects. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to reduce pain sensitivity in animal models, suggesting its potential as an analgesic agent.

The pharmacokinetic properties of 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. These properties make it suitable for further preclinical and clinical evaluation.

Beyond its anti-inflammatory and analgesic properties, 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine has shown promise in other therapeutic areas. For instance, a recent study published in the Bioorganic & Medicinal Chemistry Letters explored its potential as an antidiabetic agent. The compound was found to improve glucose tolerance and reduce insulin resistance in diabetic animal models. These findings suggest that it could be a valuable lead compound for the development of new antidiabetic drugs.

In addition to its therapeutic potential, 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine has been studied for its role in modulating neurotransmitter systems. Research published in the has shown that this compound can interact with serotonin receptors, potentially making it useful in treating mood disorders such as depression and anxiety. The ability to modulate neurotransmitter systems opens up new avenues for exploring its use in psychiatric disorders.

The safety profile of 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 1-(2,4-dimethylphenyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 956751-68-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. Ongoing studies are likely to uncover additional uses and optimize its therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.